Phospho(enol)pyruvic Acid Monopotassium Salt

• CAS No.: 4265-07-0
• Product Name: Phospho(enol)pyruvic Acid Monopotassium Salt
• Molecular Formula: C3H4KO6P
• Molecular Weight: 206.13 g/mol
• IUPAC Name: potassium;1-carboxyethenyl hydrogen phosphate
• Standard InChI: InChI=1S/C3H5O6P.K/c1-2(3(4)5)9-10(6,7)8;/h1H2,(H,4,5)(H2,6,7,8);/q;+1/p-1
• Standard InChIKey: SOSDSEAIODNVPX-UHFFFAOYSA-M
• Isomeric SMILES: C=C(C(=O)O)OP(=O)(O)[O-].[K+]
• SMILES: C=C(C(=O)O)OP(=O)(O)[O-].[K+]
• Canonical SMILES: C=C(C(=O)O)OP(=O)(O)[O-].[K+]
• Appearance: Assay:≥95%A crystalline solid
• Description: Phosphoenolpyruvic acid plays a role in both glycolysis and gluconeogenesis. During glycolysis, it is formed by the action of enolase on 2-phosphoglycerate and is metabolized to pyruvate by pyruvate kinase. One molecule of ATP is formed during its metabolism in this pathway. During gluconeogenesis, it is formed from phosphoenolpyruvate carboxykinase-catalyzed oxaloacetate decarboxylation and GTP hydrolysis. In plants, it is metabolized to form aromatic amino acids and also serves as a substrate for phosphoenolpyruvate carboxylase-catalyzed carbon fixation.
• Synonyms: 2-(Phosphonooxy)-2-propenoic Acid Potassium Salt (1:1); Monopotassium Phosphoenolpyruvate; 2-hydroxy-Acrylic Acid Dihydrogen Phosphate Monopotassium Salt Santa Cruz Biotechnology
• PubChem Compound: 23678879
• Last Modified: Nov 11 2021